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Technical Support Center: 73Ge NMR
Spectroscopy
This technical support guide provides troubleshooting advice and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals encountering acoustic

ringing in 73Ge Nuclear Magnetic Resonance (NMR) probes.

Frequently Asked Questions (FAQs)
Q1: What is acoustic ringing in the context of 73Ge NMR?

A1: Acoustic ringing is a spurious signal that originates from the mechanical vibration of NMR

probe components, primarily the coil and capacitors, after an intense radiofrequency (RF)

pulse.[1][2] In the strong magnetic field of the spectrometer, the RF pulse creates a Lorentz

force that physically moves these components, inducing a secondary electrical signal in the

receiver coil.[1] This phenomenon is particularly problematic for low-frequency nuclei like 73Ge,

where it can cause significant baseline distortion and obscure the broad, weak signals

characteristic of this nucleus.[1][3] The piezoelectric properties of materials used in probe

construction, such as certain ceramics in capacitors, can also contribute to this effect.[4][5][6]

Q2: How can I identify acoustic ringing in my 73Ge NMR data?
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A2: Acoustic ringing typically manifests as a rolling or distorted baseline in the processed

spectrum.[1][7][8] In the raw Free Induction Decay (FID), the ringing appears as a decaying

oscillation that lasts for tens to hundreds of microseconds after the RF pulse.[1] This can make

phasing the spectrum difficult and may be mistaken for a very broad signal. A key diagnostic

test is to remove the sample from the probe; if the spurious signal persists, it is likely due to

probe ringing and not the sample itself.

Q3: Why is acoustic ringing a more significant problem for 73Ge than for other nuclei like 1H or

13C?

A3: The challenges of 73Ge NMR amplify the impact of acoustic ringing. 73Ge has a low

gyromagnetic ratio, low natural abundance (7.73%), and a large quadrupole moment, which

lead to inherently low sensitivity and very broad signals.[9][10] Acoustic ringing artifacts, which

can be relatively sharp and intense compared to the weak 73Ge signal, can easily overwhelm

the desired data, making detection and analysis impossible.[1] While ringing is also present in

13C NMR, especially with cryoprobes, the relatively stronger signal and narrower lines often

make it a less severe issue.[7][8]

Q4: What are the primary hardware components in the probe that cause acoustic ringing?

A4: The main culprits are multi-layer ceramic capacitors used in the tuning and matching

circuits.[4] Although manufacturers may specify them as non-piezoelectric, they can still exhibit

acoustic modes when subjected to strong Lorentz forces in a high magnetic field.[4] The

sample coil itself and other metallic components within the probe can also contribute to the

mechanical vibrations that cause ringing.[1]

Troubleshooting Guide
Issue: My 73Ge spectrum has a severe rolling baseline and I cannot phase it correctly.

This is a classic symptom of acoustic ringing. Below is a step-by-step guide to diagnose and

mitigate the issue.

Step 1: Initial Diagnosis
Increase Acquisition Delay (de/ad): As a quick diagnostic, increase the pre-acquisition delay

(Bruker: de, Varian: ad) to 20-50 microseconds.[3] This allows some of the initial, most
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intense ringing to decay before the receiver is turned on.

Observe the Result: If the baseline distortion is reduced (though you may now have a large

first-order phase error), acoustic ringing is the likely cause.[3] This is not a perfect solution as

it discards the initial part of the FID, but it confirms the problem.

Step 2: Implement Pulse Sequence Solutions
Standard single-pulse experiments are highly susceptible to ringing artifacts. Using a pulse

sequence designed for artifact suppression is the most effective solution.

Recommended Method: EASY (Elimination of Artifacts in NMR SpectroscopY) The EASY

pulse sequence is highly effective at removing probe background signals and acoustic

ringing artifacts without complex phase cycling.[8][11] It involves acquiring two FIDs back-to-

back without a relaxation delay and subtracting them.[11] The first FID contains the sample

signal plus artifacts, while the second, acquired before the sample magnetization has

recovered, contains primarily the artifact signal.

Alternative Method: Spin-Echo Sequences A Hahn echo or a Carr-Purcell-Meiboom-Gill

(CPMG) sequence can be used to refocus the desired NMR signal while allowing the initial

ringing to decay.[12][13] By starting data acquisition at the top of the echo, the initial FID

distortion is avoided. However, spin-echo techniques can introduce their own artifacts from

the refocusing pulse and may require careful optimization for quadrupolar nuclei like 73Ge.

[12]

Step 3: Data Processing Techniques
If re-acquiring data is not feasible, post-processing can sometimes help.

Backward Linear Prediction: This method can be used to mathematically reconstruct the

corrupted initial data points of the FID.[3]

Manual Baseline Correction: While time-intensive and subjective, careful manual baseline

correction can sometimes salvage data, though it can be difficult to distinguish broad peaks

from the baseline roll.[7][8]

Quantitative Data Summary

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

http://u-of-o-nmr-facility.blogspot.com/2008/08/pulse-sequences-to-minimize-acoustic.html?m=1
https://www.researchgate.net/publication/372984412_Removing_acoustic_ringing_baseline_curvature_in_13_C_NMR_spectra_for_quantitative_analyses
https://www.jeol.com/solutions/applications/details/NM140007E.php
https://www.jeol.com/solutions/applications/details/NM140007E.php
https://patents.google.com/patent/US4438400A/en
https://patents.google.com/patent/US6956370B2/en
https://patents.google.com/patent/US4438400A/en
http://u-of-o-nmr-facility.blogspot.com/2008/08/pulse-sequences-to-minimize-acoustic.html?m=1
https://pubmed.ncbi.nlm.nih.gov/37551084/
https://www.researchgate.net/publication/372984412_Removing_acoustic_ringing_baseline_curvature_in_13_C_NMR_spectra_for_quantitative_analyses
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The effectiveness of different methods for suppressing acoustic ringing can be compared. The

table below summarizes typical parameters and outcomes.

Method Key Parameter
Typical
Value/Setting

Expected
Outcome on
Ringing

Potential Side
Effects

Increased

Acquisition Delay
de or ad 20 - 100 µs

Moderate

suppression

Large first-order

phase error;

signal loss for

fast-decaying

components.

Spin-Echo Echo Time (2τ) > 200 µs
Good

suppression

Signal loss due

to T2 relaxation;

potential for

refocusing pulse

artifacts.[12]

EASY Pulse

Sequence
Inter-scan delay 0 µs (standard)

Excellent

suppression

Requires

subtraction of

two FIDs, slight

increase in

experiment time

per scan.[11]

RIDE Pulse

Sequence
N/A Pulse program

Good

suppression

More complex

than a single

pulse, may

require specific

setup.[14]

Active Q-

Damping Circuit
Damping Time A few µs

Drastic reduction

in probe recovery

time

Requires

specialized

hardware.[15]

Experimental Protocols
Protocol 1: Implementing the EASY Pulse Sequence
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This protocol describes the setup for the EASY experiment to suppress acoustic ringing in a

73Ge spectrum.

Load the Pulse Program: Select the EASY pulse program on your spectrometer. This

sequence consists of two 90° pulses followed by acquisition, with no delay between the two

blocks.[11]

Set Basic Parameters:

Set the transmitter frequency and spectral width as you would for a standard single-pulse

73Ge experiment.

Calibrate the 90° pulse length (p1) for your 73Ge sample. Accurate calibration is important

for effective signal acquisition.

Acquisition Setup:

The core of the EASY sequence is the back-to-back acquisition. The first FID (FID1)

captures the sample and background signals. The second pulse is applied immediately,

and the resulting FID (FID2) contains mostly background, as the sample magnetization

has not had time to recover.[11]

The spectrometer software will automatically subtract FID2 from FID1 for each scan.

Set Relaxation Delay: Set the relaxation delay (d1) to allow for sufficient T1 relaxation of the

73Ge nucleus between scans (e.g., 5 * T1). This delay occurs after the two-FID block is

completed.

Acquire Data: Start the acquisition. The resulting spectrum should be free from the rolling

baseline and other artifacts caused by acoustic ringing and probe background.[11]

Visualization
Troubleshooting Workflow for Acoustic Ringing
The following diagram outlines a logical workflow for identifying and resolving acoustic ringing

issues during 73Ge NMR experiments.
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Troubleshooting Workflow

Spectrum shows
rolling baseline or

phasing issues

Is it acoustic ringing?

Increase pre-acquisition
delay (de). Does baseline

improve?

  Diagnostic Test

Acoustic Ringing
Confirmed

  Yes  

Problem is likely
shimming, sample, or
other hardware issue.

  No  

Select Suppression Method

Use Artifact Suppression
Pulse Sequence

(e.g., EASY, Spin-Echo)

Recommended

Use Post-Acquisition
Processing (e.g., LP, Manual

Baseline Correction)

If Re-acquisition
 is not possible

Implement EASY
Pulse Sequence

Is baseline now flat
and spectrum usable?

Problem Solved

  Yes  

Consult Instrument
Manager or Probe
Hardware Expert

  No  

Click to download full resolution via product page

Caption: A decision-making flowchart for troubleshooting acoustic ringing in 73Ge NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b084798#troubleshooting-acoustic-ringing-in-73ge-
nmr-probes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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